Cas no 861697-08-7 (Benzene, 4-bromo-1-(3-butenyl)-2-fluoro-)

• Product Name: Benzene, 4-bromo-1-(3-butenyl)-2-fluoro-
• CAS No: 861697-08-7
• MF: C₁₀H₁₀BrF
• MW: 229.088805675507
• MDL: MFCD11553689
• CID: 4247159
• PubChem ID: 79022361
• Update Time: 2025-06-07

Benzene, 4-bromo-1-(3-butenyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(3-butenyl)-2-fluoro-
• Benzene, 4-bromo-1-(3-buten-1-yl)-2-fluoro-
• 861697-08-7
• MFCD11553689
• AKOS017561546
• 4-(4-Bromo-2-fluorophenyl)-1-butene, 97%
• 4-Bromo-1-but-3-enyl-2-fluorobenzene
• 4-(4-Bromo-2-fluorophenyl)-1-butene
• 4-Bromo-1-(but-3-en-1-yl)-2-fluorobenzene

• MDL： MFCD11553689
• Inchi： 1S/C10H10BrF/c1-2-3-4-8-5-6-9(11)7-10(8)12/h2,5-7H,1,3-4H2
• InChI Key： QNSBBNROYYEAHZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CCC=C

Computed Properties

• Exact Mass: 227.99499g/mol
• Monoisotopic Mass: 227.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes